Cas no 1134334-69-2 (3-Bromo-2-methyl-1-(1,2,5-trimethyl-1H-indol-3-yl)propan-1-one)

• Product Name: 3-Bromo-2-methyl-1-(1,2,5-trimethyl-1H-indol-3-yl)propan-1-one
• CAS No: 1134334-69-2
• MF: C₁₅H₁₈BrNO
• MW: 308.213523387909
• MDL: MFCD12027487
• CID: 4680672
• Update Time: 2025-06-07

3-Bromo-2-methyl-1-(1,2,5-trimethyl-1H-indol-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-methyl-1-(1,2,5-trimethyl-1H-indol-3-yl)propan-1-one
• 3-Bromo-2-methyl-1-(1,2,5-trimethyl-1H-indol-3-yl) propan-1-one
• STK504747
• 3-bromo-2-methyl-1-(1,2,5-trimethylindol-3-yl)propan-1-one
• 3-Bromo-2-methyl-1-(1,2,5-trimethyl-1H-indol-3-yl)propan-1-one

• MDL： MFCD12027487
• Inchi： 1S/C15H18BrNO/c1-9-5-6-13-12(7-9)14(11(3)17(13)4)15(18)10(2)8-16/h5-7,10H,8H2,1-4H3
• InChI Key： WWWXRPAUPDMJEM-UHFFFAOYSA-N
• SMILES： BrCC(C)C(C1=C(C)N(C)C2C=CC(C)=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 3.7
• Topological Polar Surface Area: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-Bromo-2-methyl-1-(1,2,5-trimethyl-1H-indol-3-yl)propan-1-one

Comprehensive Overview of 3-Bromo-2-methyl-1-(1,2,5-trimethyl-1H-indol-3-yl)propan-1-one (CAS No. 1134334-69-2)

3-Bromo-2-methyl-1-(1,2,5-trimethyl-1H-indol-3-yl)propan-1-one is a specialized organic compound with the CAS number 1134334-69-2, widely recognized in pharmaceutical and agrochemical research. This brominated indole derivative has garnered significant attention due to its unique structural properties and potential applications in drug discovery. The compound's molecular framework, featuring a 1,2,5-trimethylindole core, makes it a valuable intermediate for synthesizing bioactive molecules targeting various therapeutic pathways.

Researchers are increasingly exploring 3-Bromo-2-methyl-1-(1,2,5-trimethyl-1H-indol-3-yl)propan-1-one for its role in modulating enzyme activity and receptor interactions. Its bromine substituent enhances reactivity, enabling precise chemical modifications for tailored applications. Recent studies highlight its utility in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel small-molecule therapeutics. The compound's stability under physiological conditions further bolsters its appeal in preclinical studies.

The synthesis of CAS 1134334-69-2 involves multi-step organic reactions, often starting from commercially available indole precursors. Optimized protocols emphasize yield improvement and purity, critical for high-throughput screening in drug development. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its structural integrity. As the pharmaceutical industry shifts toward fragment-based drug design, this compound’s modularity positions it as a strategic building block for combinatorial chemistry.

Beyond pharmaceuticals, 3-Bromo-2-methyl-1-(1,2,5-trimethyl-1H-indol-3-yl)propan-1-one finds niche applications in material science, particularly in designing organic semiconductors and photoactive materials. Its electron-rich indole system contributes to charge transport properties, relevant for next-generation optoelectronic devices. Sustainability-focused researchers also investigate its potential in green chemistry workflows, leveraging its biodegradability profile.

Frequently asked questions about CAS 1134334-69-2 include inquiries about its solubility (DMSO or ethanol preferred), storage conditions (-20°C under inert atmosphere), and compatibility with cross-coupling reactions. These practical considerations reflect its laboratory ubiquity. Current trends also link this compound to AI-driven molecular docking studies, where computational models predict its binding affinities for accelerated drug discovery.

In summary, 3-Bromo-2-methyl-1-(1,2,5-trimethyl-1H-indol-3-yl)propan-1-one exemplifies the intersection of synthetic chemistry and applied life sciences. Its versatility across disciplines—from medicinal chemistry to advanced materials—ensures sustained relevance in innovation-driven sectors. Ongoing research may unlock further applications, particularly in targeted therapy and catalysis, reinforcing its status as a cornerstone in modern chemical research.